Cas no 135981-59-8 (4-(3-Buten-1-yl)phenol)

4-(3-Buten-1-yl)phenol structure
4-(3-Buten-1-yl)phenol structure
Product Name:4-(3-Buten-1-yl)phenol
CAS No:135981-59-8
Molecular Formula:C10H12O
Molecular Weight:148.2017
MDL:MFCD22413969
CID:2054570
PubChem ID:15044572

4-(3-Buten-1-yl)phenol Properties

Names and Identifiers

    • 4-(3-butenyl)phenol
    • 4-but-3-enyl-phenol
    • 4-homoallylphenol
    • Chavicol
    • 4-(3-Buten-1-yl)phenol
    • SY045828
    • AC1840
    • MFCD22413969
    • SCHEMBL109430
    • CS-12297
    • 4-but-3-enylphenol
    • 135981-59-8
    • AKOS023683513
    • DB-105924
    • MDL: MFCD22413969
    • InChIKey: IAZKGRRJAULWNS-UHFFFAOYSA-N
    • Inchi: 1S/C10H12O/c1-2-3-4-9-5-7-10(11)8-6-9/h2,5-8,11H,1,3-4H2
    • SMILES: O([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])=C([H])[H]

Computed Properties

  • Exact Mass: 148.088815002g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 148.088815002g/mol
  • Heavy Atom Count: 11
  • Complexity: 112
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2

4-(3-Buten-1-yl)phenol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00HUVT-250mg
4-(3-Buten-1-yl)phenol
135981-59-8 ≥95%
250mg
$621.00
A2B Chem LLC
AI32377-250mg
4-(3-Buten-1-yl)phenol
135981-59-8 ≥95%
250mg
$690.00 2024-04-20
Aaron
AR00HV45-250mg
4-(3-Buten-1-yl)phenol
135981-59-8 95%
250mg
$790.00 2025-02-10
Ambeed
A939670-1g
4-(3-Buten-1-yl)phenol
135981-59-8 95% +(stabilized with TBC)
1g
$919.0
Chemenu
CM117299-1g
4-(3-Buten-1-yl)phenol
135981-59-8 95%
1g
$566 2023-02-18
eNovation Chemicals LLC
D685174-0.25g
4-(3-Buten-1-yl)phenol
135981-59-8 95%
0.25g
$250 2022-10-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y07645-1g
4-(3-Buten-1-yl)phenol
135981-59-8 95%
1g
¥6819.0 2024-07-16

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